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Compound of Interest

Compound Name: Propylene Glycol

CAS No.: 63625-56-9

Cat. No.: B7767615

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough examination of the physical and chemical

properties of propylene glycol (propane-1,2-diol), a versatile and widely utilized solvent in

laboratory settings. This document outlines its core characteristics, provides detailed

methodologies for key experimental determinations, and offers guidance on its safe handling

and application.

Core Physical and Chemical Properties
Propylene glycol is a viscous, colorless, and nearly odorless liquid with a faintly sweet taste.

[1][2] Its utility in the laboratory is underscored by its low volatility, high boiling point, and

miscibility with a broad range of solvents, including water, ethanol, and acetone.[1][3][4]

Physical Properties
The key physical properties of propylene glycol are summarized in the table below, providing

a comparative overview of its characteristics.
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Property Value Units Conditions

Molecular Formula C₃H₈O₂ - -

Molecular Weight 76.09 g/mol -

Appearance
Colorless, viscous

liquid
- Standard

Odor Odorless - Standard

Melting Point -59 °C 1 atm

Boiling Point 188.2 °C 1 atm

Density 1.036 g/cm³ 20 °C

Viscosity (Dynamic) 56.0 mPa·s (cP) 20 °C

Refractive Index 1.432 nD 20 °C

Flash Point 99 - 107 °C Closed Cup

Autoignition

Temperature
371 °C -

Vapor Pressure 0.08 mmHg 20 °C

Solubility in Water Miscible - 20 °C

Chemical Properties
Propylene glycol's chemical behavior is characterized by its stability under normal laboratory

conditions and its reactivity with certain classes of chemicals.
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Property Description

Stability

Stable in well-closed containers at cool

temperatures.[5] At high temperatures, it is

prone to oxidation, which can lead to the

formation of compounds such as

propionaldehyde, lactic acid, pyruvic acid, and

acetic acid.[5]

Reactivity

Reacts with strong oxidizing agents.[6] It is

incompatible with acid chlorides, acid

anhydrides, and chloroformates.

Hygroscopicity
Propylene glycol is hygroscopic, meaning it

readily absorbs moisture from the air.[4]

Corrosion

Uninhibited propylene glycol can degrade over

time to form corrosive acids.[4] For applications

where corrosion is a concern, inhibited grades

containing corrosion inhibitors are

recommended.[4]

Experimental Protocols for Property Determination
The following sections detail the methodologies for determining key physical properties of

propylene glycol, based on established ASTM standards.

Determination of Boiling Point (ASTM D1120)
This method covers the determination of the equilibrium boiling point of engine coolants, which

is applicable to propylene glycol.[7]

Methodology:

Apparatus: A 100-mL round-bottom flask, a condenser, a thermometer, and a heat source

are required.

Procedure: A 60-mL sample of propylene glycol is placed in the flask with boiling chips. The

flask is heated, and the liquid is brought to a boil. The temperature is allowed to stabilize,

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

http://ppapco.ir/wp-content/uploads/2019/07/ASTM-D445-2017.pdf
http://ppapco.ir/wp-content/uploads/2019/07/ASTM-D445-2017.pdf
https://store.astm.org/d0445-24.html
https://store.astm.org/d1218-02.html
https://store.astm.org/d1218-02.html
https://store.astm.org/d1218-02.html
https://www.benchchem.com/product/b7767615/docs?utm_src=pdf-body#propylene-glycol-a-comprehensive-technical-guide-for-laboratory-applications
https://www.benchchem.com/product/b7767615/docs?utm_src=pdf-body#propylene-glycol-a-comprehensive-technical-guide-for-laboratory-applications
https://store.astm.org/d1120-22.html
https://www.benchchem.com/product/b7767615/docs?utm_src=pdf-body#propylene-glycol-a-comprehensive-technical-guide-for-laboratory-applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7767615?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


and the boiling point is recorded from the thermometer.

Correction: The observed boiling point is corrected for atmospheric pressure.
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Workflow for Boiling Point Determination (ASTM D1120)

Preparation

Measurement

Analysis

Measure 60 mL of
propylene glycol

Add sample and boiling
chips to flask

Assemble apparatus
(flask, condenser, thermometer)

Apply heat and bring
to a rolling boil

Record stable
boiling temperature

Apply pressure correction
to observed temperature

Record atmospheric
pressure

Report corrected
boiling point
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Propylene Glycol Chemical Compatibility

Compatible Materials Incompatible Substances

Propylene Glycol

Stainless Steel
Carbon Steel

Aluminum

Generally Compatible

Polypropylene (PP)
Polyethylene (PE)

Polytetrafluoroethylene (PTFE)

Generally Compatible

Viton®
EPDM

Good Compatibility

Strong Oxidizing Agents
(e.g., Potassium Permanganate)

Reacts with

Acid Chlorides
Acid Anhydrides

Incompatible with
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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